Cas no 2138208-90-7 (3-[(4-nitro-1H-imidazol-1-yl)methyl]oxolane-2-carboxylic acid)

3-[(4-Nitro-1H-imidazol-1-yl)methyl]oxolane-2-carboxylic acid is a nitroimidazole-derived compound featuring a tetrahydrofuran (oxolane) ring functionalized with a carboxylic acid group. This structure imparts unique reactivity and potential applications in medicinal chemistry, particularly as an intermediate for synthesizing bioactive molecules. The nitroimidazole moiety is known for its electron-affinic properties, making it valuable in hypoxia-targeting therapeutics, while the carboxylic acid group enhances solubility and provides a handle for further derivatization. The compound’s balanced lipophilicity and polarity contribute to its utility in drug design, particularly for antimicrobial or antiparasitic agents. Its well-defined chemical structure ensures reproducibility in synthetic pathways, supporting research in developing novel pharmacophores.
3-[(4-nitro-1H-imidazol-1-yl)methyl]oxolane-2-carboxylic acid structure
2138208-90-7 structure
Product Name:3-[(4-nitro-1H-imidazol-1-yl)methyl]oxolane-2-carboxylic acid
CAS No:2138208-90-7
MF:C9H11N3O5
MW:241.200742006302
CID:6299998
PubChem ID:165743999
Update Time:2025-06-13

3-[(4-nitro-1H-imidazol-1-yl)methyl]oxolane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • EN300-717966
    • 3-[(4-nitro-1H-imidazol-1-yl)methyl]oxolane-2-carboxylic acid
    • 2138208-90-7
    • Inchi: 1S/C9H11N3O5/c13-9(14)8-6(1-2-17-8)3-11-4-7(10-5-11)12(15)16/h4-6,8H,1-3H2,(H,13,14)
    • InChI Key: STTSHQPFMKLDJM-UHFFFAOYSA-N
    • SMILES: O1CCC(CN2C=NC(=C2)[N+](=O)[O-])C1C(=O)O

Computed Properties

  • Exact Mass: 241.06987046g/mol
  • Monoisotopic Mass: 241.06987046g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 318
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 110Ų

3-[(4-nitro-1H-imidazol-1-yl)methyl]oxolane-2-carboxylic acid Pricemore >>

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3-[(4-nitro-1H-imidazol-1-yl)methyl]oxolane-2-carboxylic acid Related Literature

Additional information on 3-[(4-nitro-1H-imidazol-1-yl)methyl]oxolane-2-carboxylic acid

Professional Introduction to 3-[(4-nitro-1H-imidazol-1-yl)methyl]oxolane-2-carboxylic Acid (CAS No. 2138208-90-7)

3-[(4-nitro-1H-imidazol-1-yl)methyl]oxolane-2-carboxylic acid, identified by its CAS number 2138208-90-7, is a compound of significant interest in the field of chemical and pharmaceutical research. This compound belongs to a class of heterocyclic derivatives that have garnered attention due to their diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly the presence of a 4-nitro-1H-imidazole moiety and an oxolane ring, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for medicinal chemistry investigations.

The oxolane ring, also known as an epoxide, introduces a high degree of strain into the molecule, which can be exploited to enhance binding affinity and selectivity in drug design. The 4-nitro-1H-imidazole component, on the other hand, is known for its ability to interact with various biological targets, including enzymes and receptors. This dual functionality makes 3-[(4-nitro-1H-imidazol-1-yl)methyl]oxolane-2-carboxylic acid a promising candidate for further exploration in the development of novel therapeutic agents.

In recent years, there has been a growing interest in the development of imidazole-based compounds due to their broad spectrum of biological activities. Imidazole derivatives have been shown to exhibit antimicrobial, anti-inflammatory, and anticancer properties, among others. The nitro group in the 4-nitro-1H-imidazole moiety further enhances these properties by increasing the electrophilicity of the ring, allowing for facile functionalization and interaction with biological targets.

One of the most compelling aspects of 3-[(4-nitro-1H-imidazol-1-yl)methyl]oxolane-2-carboxylic acid is its potential as a lead compound for drug discovery. The combination of the oxolane ring and the 4-nitro-1H-imidazole group provides a rich structural framework for medicinal chemists to modify and optimize. This flexibility has allowed researchers to design derivatives with enhanced potency, selectivity, and pharmacokinetic profiles.

The compound has been studied in various contexts, including its interactions with enzymes such as kinases and phosphodiesterases. These enzymes are critical targets in many diseases, including cancer and inflammatory disorders. By modulating their activity, 3-[(4-nitro-1H-imidazol-1-yl)methyl]oxolane-2-carboxylic acid and its derivatives may offer therapeutic benefits by inhibiting or activating these pathways.

Recent advancements in computational chemistry have also facilitated the design and optimization of this compound. Molecular modeling techniques have been employed to predict binding affinities and identify potential binding sites on biological targets. These predictions have guided synthetic efforts toward creating more effective derivatives with improved pharmacological properties.

The synthesis of 3-[(4-nitro-1H-imidazol-1-yl)methyl]oxolane-2-carboxylic acid involves multi-step organic reactions that require careful optimization to ensure high yields and purity. Key steps include the formation of the oxolane ring through epoxidation reactions and the introduction of the 4-nitro-1H-imidazole moiety via nucleophilic substitution or condensation reactions. Advances in synthetic methodologies have made it possible to produce this compound in scalable quantities, enabling further research and development.

The pharmacological evaluation of 3-[(4-nitro-1H-imidazol-1-yl)methyl]oxolane-2-carboxylic acid has revealed several promising properties. In vitro studies have shown that this compound exhibits inhibitory activity against various enzymes relevant to human health. Additionally, preliminary in vivo studies suggest that it may have therapeutic potential in models of inflammation and cancer. These findings underscore the importance of continued research into this compound and its derivatives.

The future direction of research on 3-[(4-nitro-lH-imidazol-l-yI)methyl]oxoIane-Z-carboxylic acid will likely focus on optimizing its pharmacological properties through structure-based drug design. By leveraging computational tools and experimental data, researchers aim to develop more potent and selective derivatives with improved therapeutic profiles. Furthermore, exploring new synthetic routes may help reduce production costs and increase accessibility for further research applications.

In conclusion, 3-[(4-nitro-lH-imidazol-l-yI)methyl]oxoIane-Z-carboxylic acid (CAS No. 2138208-907) is a compound with significant potential in the field of chemical biology and drug development. Its unique structural features make it a valuable scaffold for designing novel therapeutic agents targeting various diseases. Continued research into this compound will likely yield important insights into its biological activities and therapeutic applications.

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